Cas no 876859-30-2 (1-methylpyrrolidin-3-ol hydrochloride)

• Product Name: 1-methylpyrrolidin-3-ol hydrochloride
• CAS No: 876859-30-2
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD19690578
• CID: 1120216
• PubChem ID: 22441838
• Update Time: 2025-06-08

1-methylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-Pyrrolidinol hydrochloride
• 1-methylpyrrolidin-3-ol hydrochloride
• 876859-30-2
• SB46011
• 1-METHYLPYRROLIDIN-3-OLHYDROCHLORIDE
• AKOS032947858
• EN300-208604
• (S)-1-Methylpyrrolidin-3-ol hydrochloride
• 618067-87-1

• MDL： MFCD19690578
• Inchi： 1S/C5H11NO.ClH/c1-6-3-2-5(7)4-6;/h5,7H,2-4H2,1H3;1H
• InChI Key： NFJQDEPQZZLKRX-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C)CC1

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-methylpyrrolidin-3-ol hydrochloride

1-Methylpyrrolidin-3-ol Hydrochloride (CAS No. 876859-30-2): A Comprehensive Overview

1-Methylpyrrolidin-3-ol hydrochloride (CAS No. 876859-30-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-methyl-3-hydroxypyrrolidine hydrochloride, is a chiral amine that has garnered attention for its potential therapeutic properties and its role in the synthesis of various bioactive molecules.

The chemical structure of 1-methylpyrrolidin-3-ol hydrochloride consists of a pyrrolidine ring with a hydroxyl group and a methyl group attached to the nitrogen atom. The presence of the hydroxyl group imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug development and synthetic chemistry.

Recent studies have highlighted the potential of 1-methylpyrrolidin-3-ol hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of neurotransmitter systems and the reduction of oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-methylpyrrolidin-3-ol hydrochloride has also been investigated for its anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that 1-methylpyrrolidin-3-ol hydrochloride may have potential applications in the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 1-methylpyrrolidin-3-ol hydrochloride has also been explored in organic chemistry. Researchers have utilized this compound as a chiral building block for the synthesis of complex molecules with diverse biological activities. For example, a recent paper in the Tetrahedron Letters described a novel method for the enantioselective synthesis of chiral pyrrolidines using 1-methylpyrrolidin-3-ol hydrochloride as a key intermediate. This method has shown high yields and excellent enantioselectivity, making it a valuable tool for pharmaceutical and fine chemical industries.

The safety profile of 1-methylpyrrolidin-3-ol hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-methylpyrrolidin-3-ol hydrochloride (CAS No. 876859-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new therapeutic uses for this compound will be discovered, contributing to the advancement of medical science and patient care.